1-(4-bromo-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid

• Molecular Formula: C11H13BrN2O3
• Molecular Weight: 301.14 g/mol
• SMILES: C1CC(CN(C1)C(=O)C2=CC(=CN2)Br)C(=O)O
• InChI: InChI=1S/C11H13BrN2O3/c12-8-4-9(13-5-8)10(15)14-3-1-2-7(6-14)11(16)17/h4-5,7,13H,1-3,6H2,(H,16,17)
• InChIKey: HKIVHEJJCHODMO-UHFFFAOYSA-N

Structural Identity and Procurement Baseline

1-(4-Bromo-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid (CAS 937618-63-8) is a heterocyclic building block belonging to the piperidine-3-carboxylic acid amide class, bearing a 4-bromo-pyrrole-2-carbonyl substituent. It has the molecular formula C₁₁H₁₃BrN₂O₃ and a molecular weight of 301.14 g/mol . This compound is supplied as a research chemical with typical purity of 98%, stored sealed in dry conditions at 2–8°C . Its structure features a carboxylic acid handle, a piperidine tertiary amide, and an aryl bromide moiety, making it a versatile intermediate for further synthetic elaboration.

Workflow Pd-catalyzed cross-coupling (Suzuki, Buchwald-Hartwig, Sonogashira)

Reactive Handle Aryl bromide enables oxidative addition under mild conditions

Anchor Group Carboxylic acid for amide coupling, esterification, or polar assay anchor

Why Halogen Identity Prevents Generic Substitution

Halogen identity at the pyrrole 4-position governs both the compound’s reactivity in downstream transformations and its physicochemical profile. The C–Br bond displays distinct bond dissociation energy (BDE ≈ 337 kJ/mol for aryl-Br) compared to C–Cl (BDE ≈ 399 kJ/mol) and C–H (BDE ≈ 464 kJ/mol), directly impacting oxidative addition rates in cross-coupling reactions [1]. Furthermore, the bromine atom’s van der Waals radius (185 pm) exceeds that of chlorine (175 pm) and hydrogen (120 pm), affecting target binding sterics and lipophilicity (Hansch π(Br) = +0.86 vs. π(Cl) = +0.71 vs. π(H) = 0.00) [2]. These molecular-level differences mean that substitution with the des-bromo or 4-chloro analog cannot be assumed equivalent without explicit comparative assay data for the application of interest.

1

C–Br vs C–Cl bond energy difference may shift oxidative addition rates in cross-coupling; chloro or des-halo analogs cannot be assumed to react equivalently.

2

Lipophilicity increase (+0.86 log units for Br vs H) may alter membrane partitioning and protein binding; 4-chloro analog has a smaller shift (~0.71 log units).

3

Larger van der Waals radius of Br (185 pm vs 175 pm for Cl) may affect steric fit in binding pockets; SAR may not transfer directly without target-specific data.

• [1] Blanksby SJ, Ellison GB. Bond Dissociation Energies of Organic Molecules. Acc Chem Res. 2003;36(4):255-263. doi:10.1021/ar020230d View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. Washington, DC: American Chemical Society; 1995. View Source

Quantitative Evidence vs. Closest Analogs

Oxidative Addition Reactivity in Pd-Catalyzed Cross-Coupling

The 4-bromopyrrole moiety enables faster oxidative addition to Pd(0) than the corresponding 4-chloro analog. Aryl bromides generally react 10- to 100-fold faster than aryl chlorides in standard Suzuki-Miyaura coupling conditions due to the lower C–Br bond dissociation energy (~337 kJ/mol vs. ~399 kJ/mol for C–Cl) [1]. This means that for researchers performing Pd-catalyzed cross-coupling on the pyrrole ring, the bromo compound offers a practical synthetic advantage: reactions proceed at lower temperatures, with lower catalyst loadings, and in shorter times compared to the chloro congener. The unsubstituted (des-halo) analog lacks this reactive handle entirely and cannot participate in such transformations.

Oxidative Addition Reactivity

Class-level inference

C–Br BDE ≈ 337 kJ/mol
vs C–Cl BDE ≈ 399 kJ/mol
vs C–H BDE ≈ 464 kJ/mol

Reported ~62 kJ/mol lower BDE may support faster oxidative addition in Pd-catalyzed coupling.

Gas-phase BDE at 298 K; solution-phase kinetics require experimental verification.

Evidence Dimension	Aryl-halide oxidative addition reactivity (BDE)
Target Compound Data	C–Br BDE ≈ 337 kJ/mol (aryl bromide)
Comparator Or Baseline	1-(4-chloro-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid: C–Cl BDE ≈ 399 kJ/mol; 1-(1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid: C–H BDE ≈ 464 kJ/mol
Quantified Difference	C–Br BDE is ~62 kJ/mol lower than C–Cl; ~127 kJ/mol lower than C–H
Conditions	Gas-phase bond dissociation energies at 298 K

Why This Matters

Lower BDE translates to kinetically favored oxidative addition, a critical step in Pd-catalyzed cross-coupling, directly affecting reaction throughput and efficiency in library synthesis.

• [1] Blanksby SJ, Ellison GB. Bond Dissociation Energies of Organic Molecules. Acc Chem Res. 2003;36(4):255-263. doi:10.1021/ar020230d View Source

Lipophilicity Modulation by Halogen Substituents

The bromine substituent at the pyrrole 4-position increases the lipophilicity of the scaffold by approximately +0.86 log units (Hansch π constant for aromatic Br), compared to +0.71 for Cl and 0.00 for H [1]. This ~0.15 log unit differential between Br and Cl translates to a roughly 1.4-fold higher octanol/water partition coefficient for the bromo compound. In drug discovery contexts where logD optimization within a narrow window is critical, this difference may affect membrane permeability, plasma protein binding, and metabolic clearance predictions [2].

Lipophilicity Modulation

Class-level inference

π(Br) = +0.86

Reported +0.86 log unit increase over H may influence membrane permeability in cell-based assays.

Hansch π constant from substituted benzenes; specific logD measurement recommended.

Evidence Dimension	Lipophilicity contribution (Hansch π for aromatic halogen)
Target Compound Data	π(Br) = +0.86
Comparator Or Baseline	1-(4-chloro analog): π(Cl) = +0.71; 1-(1H-pyrrole analog): π(H) = 0.00
Quantified Difference	Δπ = +0.15 over Cl; Δπ = +0.86 over H
Conditions	Octanol/water partition system (Hansch constants derived from substituted benzenes)

Why This Matters

This ~0.86 log unit increase in lipophilicity relative to the des-halo scaffold may be critical for membrane permeability in cell-based assays, while the ~0.15 Δ over Cl provides a subtle but potentially meaningful differentiation for logD optimization.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. Washington, DC: American Chemical Society; 1995. View Source
• [2] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235-248. doi:10.1517/17460441003605098 View Source

Steric Bulk Impact on Target Binding

The van der Waals radius of bromine (185 pm) is larger than that of chlorine (175 pm) and substantially larger than hydrogen (120 pm) [1]. This steric difference can directly influence ligand-protein binding: the 4-bromo substituent may fill a hydrophobic pocket that the 4-chloro or 4-hydrogen analog cannot adequately occupy, potentially altering binding affinity or selectivity. Conversely, if the target pocket cannot accommodate the larger bromine atom, the smaller chloro or des-halo analog may be preferred. Without target-specific co-crystal structures or comparative SAR data, neither analog can be assumed interchangeable.

Steric Bulk Impact

Class-level inference

Br vdW radius: 185 pm
vs Cl: 175 pm
vs H: 120 pm

Steric difference may alter binding pocket complementarity; 10 pm larger than Cl may shift SAR outcomes.

Bondi van der Waals radii; target-specific co-crystal data would strengthen interpretation.

Evidence Dimension	Van der Waals radius
Target Compound Data	Br vdW radius = 185 pm
Comparator Or Baseline	Chloro analog: Cl vdW radius = 175 pm; Des-halo analog: H vdW radius = 120 pm
Quantified Difference	Br is 10 pm larger than Cl; 65 pm larger than H
Conditions	Standard van der Waals radii (Bondi values)

Why This Matters

Steric complementarity to a binding pocket is a key determinant of ligand affinity and selectivity; the 10 pm radius increase vs. Cl may be decisive in distinguishing active from inactive analogs in a SAR series.

• [1] Bondi A. van der Waals Volumes and Radii. J Phys Chem. 1964;68(3):441-451. doi:10.1021/j100785a001 View Source

Purity and Storage Specifications Ensuring Reproducible Research Outcomes

Commercial supplies of 1-(4-bromo-1H-pyrrole-2-carbonyl)piperidine-3-carboxylic acid are typically provided at 98% purity , with a recommended storage condition of sealed, dry environment at 2–8°C . This contrasts with some analogs that may be supplied at lower purity (e.g., 95%) or without specified storage conditions. For procurement decisions, the established 98% purity specification reduces the risk of confounding impurities in biological assays or synthetic transformations, while the defined cold-storage requirement signals the need for appropriate handling infrastructure.

Purity and Storage

Data to verify

Purity: 98%
Storage: 2–8°C, dry, sealed

Supplier-reported specification; higher purity may reduce off-target impurities in assays.

Verify lot-specific COA; storage compliance needed for stability.

Evidence Dimension	Commercial purity specification
Target Compound Data	Purity: 98%
Comparator Or Baseline	Typical research chemical purity range: 95–98%; some analogs supplied at 95%
Quantified Difference	3 percentage point absolute purity advantage vs. 95% baseline
Conditions	Vendor specifications (ChemScene, Leyan, AKSci)

Why This Matters

Higher purity reduces the likelihood of off-target effects from impurities in biological screening, supporting more reproducible SAR exploration.

Key Research and Industrial Applications

Cross-Coupling Library Synthesis on Pyrrole Ring

The 4-bromo substituent enables Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira coupling at the pyrrole 4-position. The lower C–Br bond dissociation energy vs. C–Cl allows milder reaction conditions (lower temperature, shorter time, reduced catalyst loading), making this compound preferable to the 4-chloro analog for high-throughput parallel synthesis of diverse pyrrole-piperidine-3-carboxylic acid libraries [1]. The carboxylic acid handle can be further derivatized (amide coupling, esterification) or used as a polar anchor for biochemical assays.

Lipophilicity-Driven CNS Lead Optimization

With a Hansch π(Br) contribution of +0.86, the bromo compound provides a calibrated increase in scaffold lipophilicity relative to the des-halo (Δπ = +0.86) and chloro (Δπ = +0.15) analogs [1]. This makes it a suitable candidate for lead series where increasing logD within CNS drug-like space (typically logD 1–4) is desired, while the carboxylic acid group simultaneously contributes polarity to balance overall physicochemical properties.

Steric Probe for Structure-Activity Relationship Studies

The bromine atom's van der Waals radius (185 pm) serves as a steric probe for mapping the tolerance of a target binding pocket at the pyrrole 4-position [1]. Researchers can compare the SAR of the bromo, chloro (175 pm), and des-halo (120 pm) congeners in head-to-head biochemical or cell-based assays to determine whether increasing steric bulk at this vector enhances or diminishes target affinity. This systematic halogen scanning approach is standard practice in fragment-based and target-based drug discovery programs.

Application

Selection Property

Validation Focus

Cross-coupling library synthesis

Aryl bromide reactivity profile

Comparative oxidative addition rates; catalyst loading and temperature profiles

CNS lead optimization (logD tuning)

Lipophilicity contribution (Hansch π)

Measured logD in octanol/water; membrane permeability assay correlation

Steric SAR probe

Van der Waals radius differentiation

Binding pocket steric tolerance; comparative biochemical assay across halogen series

• [1] Bondi A. van der Waals Volumes and Radii. J Phys Chem. 1964;68(3):441-451. doi:10.1021/j100785a001 View Source
• [2] Blanksby SJ, Ellison GB. Bond Dissociation Energies of Organic Molecules. Acc Chem Res. 2003;36(4):255-263. doi:10.1021/ar020230d View Source
• [3] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. Washington, DC: American Chemical Society; 1995. View Source